Cas no 1936532-22-7 ((4-Propylpyrrolidin-3-yl)methanol)

• Product Name: (4-Propylpyrrolidin-3-yl)methanol
• CAS No: 1936532-22-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5999433
• PubChem ID: 131173460
• Update Time: 2025-05-20

(4-Propylpyrrolidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-propylpyrrolidin-3-yl)methanol
• 1936532-22-7
• EN300-4778526
• (4-Propylpyrrolidin-3-yl)methanol

• Inchi： 1S/C8H17NO/c1-2-3-7-4-9-5-8(7)6-10/h7-10H,2-6H2,1H3
• InChI Key： POKJDNZQLCRMFC-UHFFFAOYSA-N
• SMILES： OCC1CNCC1CCC

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on (4-Propylpyrrolidin-3-yl)methanol

Introduction to (4-Propylpyrrolidin-3-yl)methanol (CAS No. 1936532-22-7)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, (4-Propylpyrrolidin-3-yl)methanol (CAS No. 1936532-22-7) stands out as a compound of significant interest due to its unique structural properties and promising biological activities. This introduction delves into the compound's characteristics, its potential applications, and the latest research findings that underscore its importance in the field of medicinal chemistry.

The molecular structure of (4-Propylpyrrolidin-3-yl)methanol consists of a pyrrolidine ring substituted with a propyl group at the 4-position and a hydroxymethyl group at the 3-position. This configuration endows the compound with a distinct set of physicochemical properties, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. The presence of the hydroxymethyl group further suggests potential for further functionalization, making it a versatile scaffold for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those incorporating the pyrrolidine moiety. Pyrrolidine derivatives have been widely studied for their role in various biological processes, including neurotransmission, enzyme inhibition, and anti-inflammatory effects. The specific substitution pattern in (4-Propylpyrrolidin-3-yl)methanol may contribute to its interaction with biological targets, thereby influencing its therapeutic efficacy.

One of the most compelling aspects of (4-Propylpyrrolidin-3-yl)methanol is its potential as a lead compound in drug discovery. Researchers have been investigating its biological activity across multiple disease models, with initial studies suggesting promising results in areas such as central nervous system disorders and metabolic diseases. The compound's ability to modulate key signaling pathways has attracted considerable attention from academic and industrial researchers alike.

The synthesis of (4-Propylpyrrolidin-3-yl)methanol presents an intriguing challenge due to the need for precise functional group manipulation while maintaining structural integrity. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies have been utilized to construct the desired molecule efficiently.

The pharmacokinetic profile of (4-Propylpyrrolidin-3-yl)methanol is another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preliminary pharmacokinetic studies have provided valuable insights into its bioavailability and metabolic pathways, which are crucial for designing effective dosing regimens and minimizing potential side effects.

In conclusion, (4-Propylpyrrolidin-3-yl)methanol (CAS No. 1936532-22-7) represents a significant advancement in medicinal chemistry research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.